Cas no 11067-81-5 (Benzenesulfonicacid, tetrapropylene- (8CI,9CI))

• Product name: Benzenesulfonicacid, tetrapropylene- (8CI,9CI)
• CAS No: 11067-81-5
• MF: C₁₈H₂₂O₃S
• MW: 318.430484294891
• CID: 233967
• PubChem ID: 3032568

Benzenesulfonicacid, tetrapropylene- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, tetrapropylene- (8CI,9CI)
• Dodecyl benzenesulfonate
• tetrapropylenebenzenesulphonic acid
• 2,3',5',7'-tetramethyl-4',5',6',7'-tetrahydro-3'H-spiro[cyclopropane-1,8'-dicyclobuta[f,h][2,1]benzoxathiine] 1',1'-dioxide
• Benzenesulfonic acid, tetrapropylene-
• Tetrapropylene benzene sulfonate
• Tetrapropylene benzenesulphonate
• Tetrapropylenebenzenesulfonic acid
• Tetrapropylenbenzolsulfonsaure
• TETRAPROPYLENEBENZENESULPHONATE
• 11067-81-5
• NS00121369
• EINECS 234-288-6
• 2',3,7,13-tetramethylspiro[12-oxa-11lambda6-thiatetracyclo[8.4.0.02,5.06,9]tetradeca-1(10),2(5),6(9)-triene-8,1'-cyclopropane] 11,11-dioxide
• Tetrapropylene benzenesulfonate

• Inchi： InChI=1S/C18H22O3S/c1-8-5-12-14(8)13-6-10(3)21-22(19,20)17(13)16-15(12)11(4)18(16)7-9(18)2/h8-11H,5-7H2,1-4H3
• InChI Key： FODHIQQNHOPUKH-UHFFFAOYSA-N
• SMILES： CC1OS(=O)(=O)C2=C3C(=C4CC(C)C4=C2C1)C(C)C13CC1C

Computed Properties

• Exact Mass: 318.12906
• Monoisotopic Mass: 318.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.0863 (rough estimate)
• Boiling Point: 434.52°C (rough estimate)
• Refractive Index: 1.5460 (estimate)
• PSA: 43.37

Benzenesulfonicacid, tetrapropylene- (8CI,9CI) Security Information

• Safety Term：x."> Moderately toxic by ingestion. When heated to decomposition it emits toxic vapors of SOx.